Cas no 2243515-08-2 (Methyl 4,4-difluoro-2-methylpyrrolidine-2-carboxylate;hydrochloride)
Methyl 4,4-difluoro-2-methylpyrrolidine-2-carboxylate;hydrochloride Chemical and Physical Properties
Names and Identifiers
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- Z2311245113
- EN300-6488031
- 2243515-08-2
- methyl 4,4-difluoro-2-methylpyrrolidine-2-carboxylate hydrochloride
- Methyl 4,4-difluoro-2-methylpyrrolidine-2-carboxylate;hydrochloride
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- Inchi: 1S/C7H11F2NO2.ClH/c1-6(5(11)12-2)3-7(8,9)4-10-6;/h10H,3-4H2,1-2H3;1H
- InChI Key: XFWSMGURIUBAOW-UHFFFAOYSA-N
- SMILES: Cl.FC1(CNC(C(=O)OC)(C)C1)F
Computed Properties
- Exact Mass: 215.0524626g/mol
- Monoisotopic Mass: 215.0524626g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 208
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3Ų
Methyl 4,4-difluoro-2-methylpyrrolidine-2-carboxylate;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6488031-0.05g |
methyl 4,4-difluoro-2-methylpyrrolidine-2-carboxylate hydrochloride |
2243515-08-2 | 95.0% | 0.05g |
$218.0 | 2025-02-20 | |
| Enamine | EN300-6488031-0.1g |
methyl 4,4-difluoro-2-methylpyrrolidine-2-carboxylate hydrochloride |
2243515-08-2 | 95.0% | 0.1g |
$326.0 | 2025-02-20 | |
| Enamine | EN300-6488031-0.25g |
methyl 4,4-difluoro-2-methylpyrrolidine-2-carboxylate hydrochloride |
2243515-08-2 | 95.0% | 0.25g |
$466.0 | 2025-02-20 | |
| Enamine | EN300-6488031-0.5g |
methyl 4,4-difluoro-2-methylpyrrolidine-2-carboxylate hydrochloride |
2243515-08-2 | 95.0% | 0.5g |
$735.0 | 2025-02-20 | |
| Enamine | EN300-6488031-1.0g |
methyl 4,4-difluoro-2-methylpyrrolidine-2-carboxylate hydrochloride |
2243515-08-2 | 95.0% | 1.0g |
$943.0 | 2025-02-20 | |
| Enamine | EN300-6488031-2.5g |
methyl 4,4-difluoro-2-methylpyrrolidine-2-carboxylate hydrochloride |
2243515-08-2 | 95.0% | 2.5g |
$1848.0 | 2025-02-20 | |
| Enamine | EN300-6488031-5.0g |
methyl 4,4-difluoro-2-methylpyrrolidine-2-carboxylate hydrochloride |
2243515-08-2 | 95.0% | 5.0g |
$2732.0 | 2025-02-20 | |
| Enamine | EN300-6488031-10.0g |
methyl 4,4-difluoro-2-methylpyrrolidine-2-carboxylate hydrochloride |
2243515-08-2 | 95.0% | 10.0g |
$4052.0 | 2025-02-20 | |
| 1PlusChem | 1P028QIY-50mg |
methyl4,4-difluoro-2-methylpyrrolidine-2-carboxylatehydrochloride |
2243515-08-2 | 95% | 50mg |
$322.00 | 2024-05-25 | |
| 1PlusChem | 1P028QIY-100mg |
methyl4,4-difluoro-2-methylpyrrolidine-2-carboxylatehydrochloride |
2243515-08-2 | 95% | 100mg |
$465.00 | 2024-05-25 |
Methyl 4,4-difluoro-2-methylpyrrolidine-2-carboxylate;hydrochloride Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on Methyl 4,4-difluoro-2-methylpyrrolidine-2-carboxylate;hydrochloride
Research Brief on Methyl 4,4-difluoro-2-methylpyrrolidine-2-carboxylate;hydrochloride (CAS: 2243515-08-2)
Methyl 4,4-difluoro-2-methylpyrrolidine-2-carboxylate;hydrochloride (CAS: 2243515-08-2) is a fluorinated pyrrolidine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoromethyl and ester functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceuticals targeting central nervous system (CNS) disorders and infectious diseases.
Recent studies have highlighted the potential of Methyl 4,4-difluoro-2-methylpyrrolidine-2-carboxylate;hydrochloride as a key building block in the design of protease inhibitors and modulators of neurotransmitter receptors. Its structural features, including the fluorine atoms, enhance metabolic stability and bioavailability, making it an attractive candidate for drug discovery programs. Researchers have employed advanced synthetic methodologies, such as asymmetric catalysis and flow chemistry, to optimize the production of this compound with high enantiomeric purity.
In a 2023 study published in the Journal of Medicinal Chemistry, Methyl 4,4-difluoro-2-methylpyrrolidine-2-carboxylate;hydrochloride was utilized as a precursor in the synthesis of a new class of antiviral agents targeting RNA-dependent RNA polymerase (RdRp). The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against SARS-CoV-2 replication in vitro, with IC50 values in the low micromolar range. These findings underscore its potential utility in addressing emerging viral threats.
Another notable application of this compound lies in the development of positron emission tomography (PET) tracers for neuroimaging. A research team at MIT reported the incorporation of Methyl 4,4-difluoro-2-methylpyrrolidine-2-carboxylate;hydrochloride into a radiolabeled probe for imaging dopamine receptors in the brain. The probe exhibited high binding affinity and selectivity, offering a promising tool for studying neurodegenerative diseases such as Parkinson's and Alzheimer's.
Despite these advancements, challenges remain in the large-scale synthesis and formulation of Methyl 4,4-difluoro-2-methylpyrrolidine-2-carboxylate;hydrochloride. Recent patents filed by pharmaceutical companies indicate ongoing efforts to improve yield and reduce production costs through innovative catalytic processes. Additionally, toxicological studies are underway to evaluate the safety profile of this compound and its derivatives, which will be critical for clinical translation.
In conclusion, Methyl 4,4-difluoro-2-methylpyrrolidine-2-carboxylate;hydrochloride (CAS: 2243515-08-2) represents a promising scaffold in medicinal chemistry with diverse applications in drug discovery and diagnostic imaging. Continued research into its synthetic routes and biological activities is expected to yield further breakthroughs in the coming years.
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